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Compound of Interest

Compound Name: Manthine

Cat. No.: B1264741 Get Quote

Essential Safety and Handling Guide for Manthine
Disclaimer: This document provides essential safety and logistical information for the handling

of Manthine in a research setting. As of the date of this document, a comprehensive Safety

Data Sheet (SDS) for Manthine is not publicly available. The following guidance is based on

the known properties of Manthine, toxicological data of structurally similar montanine-type

alkaloids, and general best practices for handling potent, cytotoxic research compounds.

Researchers must perform a site-specific and activity-specific risk assessment before

beginning any work with this compound.

Manthine is a montanine-type Amaryllidaceae alkaloid with the molecular formula

C18H21NO4.[1] It is under investigation for its pharmacological properties, particularly its

cytotoxic effects against cancer cell lines.[1][2] Due to its potential biological activity and the

known toxicity of related compounds, Manthine should be handled with a high degree of

caution.

Physicochemical and Toxicological Data
The following table summarizes the available data for Manthine and the toxicological data for

Montanine, a closely related alkaloid, to infer potential hazards.
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Property Value Source

Chemical Name Manthine [3]

Synonyms
O,O-Dimethylpancracine,

Coccinine, 3-O-methyl-
[1]

Molecular Formula C18H21NO4 [1]

Molecular Weight 315.4 g/mol [1]

Appearance
Assumed to be a solid at room

temperature
Inferred

Inferred Acute Toxicity

LD50 (oral, mouse) for

Montanine: 64.7-67.6 mg/kg.

Manthine is expected to have

high acute toxicity.

[4]

Inferred Health Hazards

Potent cytotoxic agent. May be

harmful if swallowed, inhaled,

or in contact with skin. May

cause serious eye irritation.

Potential for genotoxic,

mutagenic, or teratogenic

effects.

[5][6]

Personal Protective Equipment (PPE)
Due to the potent and cytotoxic nature of Manthine, stringent personal protective measures are

required. The following PPE is mandatory when handling Manthine in any form (solid or in

solution).
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Protection Type Required Equipment
Specifications and Best
Practices

Eye Protection
Safety goggles or a full-face

shield.

Must comply with OSHA 29

CFR 1910.133 or European

Standard EN166. A face shield

should be used in conjunction

with goggles when there is a

significant risk of splashes.

Hand Protection

Double-gloving with

compatible, chemical-resistant

gloves.

Use powder-free nitrile or

neoprene gloves. The outer

glove should be removed and

disposed of as cytotoxic waste

immediately after handling the

compound. The inner glove

should be removed upon

leaving the designated work

area.

Body Protection

Disposable, solid-front, back-

closing laboratory gown with

tight-fitting cuffs.

Gowns should be made of a

low-permeability fabric. Cuffs

of the outer gloves should be

pulled over the cuffs of the

gown.

Respiratory Protection

A NIOSH-approved respirator

or work exclusively within a

certified chemical fume hood

or biological safety cabinet.

Required for handling the solid

compound to prevent

inhalation of aerosolized

particles. A respirator with a

P100 filter is recommended if a

fume hood is not available.

Operational and Disposal Plans
A systematic approach from receipt to disposal is crucial to ensure the safety of all laboratory

personnel.
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Experimental Protocols: Step-by-Step Handling
Procedures

Preparation and Designated Area:

All handling of Manthine, including weighing, reconstitution, and addition to experimental

systems, must be conducted in a designated area within a certified chemical fume hood or

a Class II biological safety cabinet.

The work surface should be covered with a disposable, absorbent, plastic-backed liner.

Weighing the Compound:

Wear all required PPE (double gloves, gown, goggles, and respiratory protection if not in a

fume hood).

Use a dedicated set of micro-spatulas and weighing paper.

Carefully weigh the required amount of solid Manthine, avoiding the generation of dust.

Clean the balance and surrounding area with a suitable deactivating solution (e.g., 70%

ethanol followed by sterile water) and dispose of the cleaning materials as cytotoxic waste.

Reconstitution and Dilution:

Reconstitute the solid Manthine by adding the solvent directly to the vial. Manthine is

soluble in organic solvents such as ethanol, DMSO, and dimethylformamide (DMF).[7]

Perform all dilutions within the fume hood.

Clearly label all solutions with the compound name, concentration, solvent, date, and

"Cytotoxic Agent."

In Vitro Experiments:

When adding Manthine solutions to cell cultures or other experimental systems, use

dedicated micropipettes with filtered tips.
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After addition, immediately dispose of the pipette tips in a designated cytotoxic sharps

container.

All culture plates, flasks, and tubes containing Manthine must be clearly labeled as

cytotoxic.

Disposal Plan
All materials that have come into contact with Manthine must be treated as hazardous

cytotoxic waste.[8][9]

Solid Waste:

Contaminated PPE (gloves, gowns), disposable liners, weighing paper, and cleaning

materials must be placed in a clearly labeled, leak-proof, puncture-resistant container

designated for cytotoxic waste.[5] These containers are often color-coded (e.g., yellow

with a purple lid or red).[6][9]

Liquid Waste:

Unused solutions of Manthine and contaminated media from cell cultures should be

collected in a sealed, leak-proof hazardous waste container.

Do not pour Manthine waste down the drain.

Sharps Waste:

Needles, syringes, pipette tips, and any other contaminated sharps must be disposed of in

a designated cytotoxic sharps container.[5]

Final Disposal:

All cytotoxic waste containers must be sealed and disposed of through the institution's

environmental health and safety (EHS) office for high-temperature incineration.[6]

Mandatory Visualizations
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Caption: Experimental workflow for the safe handling of Manthine.
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Caption: Conceptual signaling pathway of Manthine's cytotoxic effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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